Cas no 1692-00-8 (1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-)
1692-00-8 structure
Product Name:1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-
1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-
- Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl- (7CI,8CI)
- 1-(3-Chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrole
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- Inchi: 1S/C12H11ClFN/c1-8-3-4-9(2)15(8)10-5-6-12(14)11(13)7-10/h3-7H,1-2H3
- InChI Key: FKKIJZCPWXAWPE-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C(Cl)=C2)C(C)=CC=C1C
Computed Properties
- Exact Mass: 223.056
- Monoisotopic Mass: 223.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.9A^2
- XLogP3: 3.8
1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1692-00-8 (1H-Pyrrole,1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-) Related Products
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